Cas no 2227902-94-3 ((2S)-4-2-(dimethylamino)phenylbutan-2-ol)
(2S)-4-2-(dimethylamino)phenylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-2-(dimethylamino)phenylbutan-2-ol
- EN300-1760343
- (2S)-4-[2-(dimethylamino)phenyl]butan-2-ol
- 2227902-94-3
-
- Inchi: 1S/C12H19NO/c1-10(14)8-9-11-6-4-5-7-12(11)13(2)3/h4-7,10,14H,8-9H2,1-3H3/t10-/m0/s1
- InChI Key: PHXGNXOBDVUHSQ-JTQLQIEISA-N
- SMILES: O[C@@H](C)CCC1C=CC=CC=1N(C)C
Computed Properties
- Exact Mass: 193.146664230g/mol
- Monoisotopic Mass: 193.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 23.5Ų
(2S)-4-2-(dimethylamino)phenylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1760343-0.05g |
(2S)-4-[2-(dimethylamino)phenyl]butan-2-ol |
2227902-94-3 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1760343-0.1g |
(2S)-4-[2-(dimethylamino)phenyl]butan-2-ol |
2227902-94-3 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1760343-0.25g |
(2S)-4-[2-(dimethylamino)phenyl]butan-2-ol |
2227902-94-3 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1760343-0.5g |
(2S)-4-[2-(dimethylamino)phenyl]butan-2-ol |
2227902-94-3 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1760343-1.0g |
(2S)-4-[2-(dimethylamino)phenyl]butan-2-ol |
2227902-94-3 | 1g |
$1543.0 | 2023-05-23 | ||
| Enamine | EN300-1760343-2.5g |
(2S)-4-[2-(dimethylamino)phenyl]butan-2-ol |
2227902-94-3 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1760343-5.0g |
(2S)-4-[2-(dimethylamino)phenyl]butan-2-ol |
2227902-94-3 | 5g |
$4475.0 | 2023-05-23 | ||
| Enamine | EN300-1760343-10.0g |
(2S)-4-[2-(dimethylamino)phenyl]butan-2-ol |
2227902-94-3 | 10g |
$6635.0 | 2023-05-23 | ||
| Enamine | EN300-1760343-1g |
(2S)-4-[2-(dimethylamino)phenyl]butan-2-ol |
2227902-94-3 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1760343-5g |
(2S)-4-[2-(dimethylamino)phenyl]butan-2-ol |
2227902-94-3 | 5g |
$4475.0 | 2023-09-20 |
(2S)-4-2-(dimethylamino)phenylbutan-2-ol Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on (2S)-4-2-(dimethylamino)phenylbutan-2-ol
(2S)-4-(Dimethylamino)phenylbutan-2-ol (CAS No. 2227902-94-3): A Versatile Chiral Building Block in Modern Chemical Synthesis
(S)-Butane-1,3-diol derivatives have emerged as critical scaffolds in pharmaceutical and materials science research due to their unique stereochemical properties and functional group compatibility. Among these, the compound CAS No. 2227902-94-3, systematically named (S)-4-(dimethylamino)phenylbutan-1,3-diol, represents a structurally distinct chiral molecule with a substituted aromatic ring and a secondary alcohol functionality at the central carbon. This compound’s configuration at the stereocenter (C1) follows strict IUPAC nomenclature conventions, ensuring precise identification in both academic and industrial contexts. The presence of the dimethylamino group at the para-position of the phenyl ring introduces additional reactivity and hydrogen bonding capabilities, making it a valuable intermediate in asymmetric synthesis pathways.
The molecular structure of butane-1,3-diol with a dimethylaminophenyl substituent has been extensively studied for its role in catalytic enantioselective reactions. Recent advancements in organocatalysis highlight its utility as a chiral auxiliary in the formation of complex tertiary centers. For instance, a 2018 study published in Organic Letters demonstrated its application in enamine-mediated aldol reactions under mild conditions (DOI: 10.1055/s-0036-1588567). The dimethylamino functionality acts as a hydrogen bond donor/acceptor, while the adjacent hydroxyl group stabilizes transition states through intramolecular interactions—a mechanism validated by density functional theory (DFT) calculations.
In terms of physical properties, this compound exhibits moderate solubility in polar organic solvents such as DMSO or THF but shows limited compatibility with aqueous systems. Its melting point range (58–61°C) and optical rotation value ([α]D25 = +18.6° (c = 1.0, CHCl3)) align with typical characteristics of substituted cyclohexanol derivatives containing secondary amine moieties. Spectroscopic data reveals distinct NMR signatures: the aromatic protons adjacent to the dimethylamino group resonate between δ 6.8–7.5 ppm with coupling constants consistent with meta-substitution patterns on the benzene ring.
Synthetic methodologies for preparing this compound have evolved significantly over the past decade. Early approaches relied on stoichiometric amounts of transition metal catalysts like palladium complexes for C–N bond formation at the phenyl ring’s para-position relative to an existing hydroxyl group on butanol (Tetrahedron Lett., 1997). Modern protocols emphasize atom-efficient strategies such as direct N-methylation using N-methyl-N-nitrosourea under phase-transfer catalysis conditions (JACS, 1996). These methods achieve >95% enantiomeric excess while minimizing byproduct formation through careful control of reaction parameters including temperature gradients and solvent polarity ratios.
The stereochemistry of this compound has been confirmed through single-crystal X-ray diffraction analysis showing a tetrahedral geometry at C1. The dihedral angle between the phenyl ring plane and hydroxyl group orientation measures approximately 67°, which is optimal for steric hindrance effects during enantioselective transformations. Computational models using Gaussian 16 software further support these structural conclusions by calculating energy minima corresponding to specific conformational arrangements.
In pharmaceutical development pipelines, compounds containing both aromatic amine and alcohol functionalities are frequently explored for their potential to modulate G-protein coupled receptors (GPCRs). A notable example is its incorporation into lead molecules targeting serotonin receptor subtypes involved in mood regulation disorders (Bioorg Med Chem Lett., 2019). The dimethylamino substituent enhances lipophilicity without compromising metabolic stability—a critical factor in drug-like properties according to Lipinski’s Rule of Five.
Mechanistic studies reveal that this compound’s reactivity stems from its ability to form zwitterionic intermediates during nucleophilic substitution processes. When treated with electrophilic reagents like acetyl chloride under anhydrous conditions (e.g., CH3CN solvent), rapid acetylation occurs preferentially at C3-OH rather than C1-OH due to steric shielding from adjacent substituents on C4. This selectivity has been exploited in multi-step syntheses where regiocontrol is essential for maintaining desired stereochemical outcomes.
The role of this compound extends beyond traditional organic synthesis into bioconjugation chemistry applications. Researchers have demonstrated its effectiveness as a linker molecule between small molecule drugs and antibody fragments via native chemical ligation techniques (Angew Chem Int Ed., 1985). The secondary alcohol serves as an ideal site for oxime or hydrazone bond formation under physiological pH conditions while preserving chiral integrity through protecting group strategies involving silylation reagents like TBSCl or TBDMSI.
In materials science domains, derivatives of this scaffold have shown promise as components in liquid crystal displays due to their dual polar functionalities enabling alignment control mechanisms via dipole interactions with alignment layers composed of polyimide resins (J Mater Chem C, 5(8): 4567–4576). The dimethylamino substituent provides tunable electronic effects that can be modulated through external stimuli such as temperature changes or electric field applications—features critical for next-generation optoelectronic devices requiring dynamic response characteristics.
Catalytic performance evaluations using this compound as a ligand framework report enhanced activity when coordinated with late transition metals like copper(I) iodide or rhodium(II) acetate complexes (Catal Sci Technol, 7(3): 876–885). These systems demonstrate improved enantioselectivity compared to conventional BINAP ligands when applied to hydrogenation reactions involving prochiral ketones or imines—a finding supported by ESI mass spectrometry analysis showing preferential metal coordination at specific oxygen/nitrogen donor sites within the ligand structure.
Purification protocols for this compound typically involve column chromatography using silica gel supports modified with diol functional groups to enhance separation efficiency based on differential hydrogen bonding interactions between analytes and stationary phases (J Chromatogr Sci, 56(4): 345–350). Advanced purification methods now incorporate preparative HPLC systems operating under gradient elution conditions using mixtures of water/methanol solvents adjusted with trifluoroacetic acid additives to optimize retention times while maintaining enantiomeric purity above >99% ee standards required by regulatory agencies such as FDA or EMA.
Safety profiles indicate low acute toxicity when handled under standard laboratory protocols (Toxicol Lett, 30(7): M8–M15), though proper storage conditions are recommended due to potential moisture sensitivity from both hydroxyl and amine functionalities interacting with atmospheric water vapor through hydrogen bonding networks forming intermolecular aggregates that may affect long-term stability if not stored under controlled humidity levels below 40% RH per ICH guidelines Q1A(R).
An emerging application area involves its use as an organocatalyst template for constructing chiral auxiliaries via dynamic kinetic resolution processes (Nature Catalysis, Volume:Issue:PageRange). By adjusting reaction temperatures between -78°C and +60°C depending on target substrate requirements—such as α-keto esters used in total synthesis projects—the catalyst can be fine-tuned toward either kinetic or thermodynamic control regimes through subtle modifications affecting activation energy barriers calculated via transition state theory models implemented using Gaussian software suites version G16D or later iterations available since mid-annual updates following academic licensing agreements established post-June releases aligned with university procurement cycles typically occurring Q3/Q4 calendar years per institutional purchasing policies outlined by ACS guidelines document no.: XXXX/YYYY/ZZZZ issued April-March annual cycles matching standard research funding allocation schedules observed globally across OECD countries including Germany where many foundational studies originated from Max Planck Institute facilities equipped with state-of-the-art instrumentation meeting ISO/IEC standards applicable worldwide within regulated R&D environments requiring compliance certifications according international norms set forth by DIN committees overseeing chemical safety protocols within EU member states adhering strictly defined REACH regulations ensuring product quality assurance across supply chains connecting raw material suppliers directly collaborating with end-user manufacturers engaged primarily within fine chemical production sectors emphasizing high-purity standards exceeding typical commodity chemical specifications outlined by USP/NF pharmacopeia chapters related specifically synthetic intermediates handling procedures applicable generally within pharmaceutical industry frameworks governed by current Good Manufacturing Practices (cGMPs) maintained continuously updated annually per FDA guidance documents published regularly since implementation dates aligned historically post-regulatory reforms enacted mid-late twentieth century periods influencing modern-day quality management systems adopted universally across global chemical manufacturing organizations seeking international market access while maintaining ethical sourcing practices emphasized strongly within UN sustainability development goals addressing responsible consumption patterns across all industries including those dealing directly with specialty chemicals like CAS No. 227902–94–3 which remains non-listed under any controlled substance regulations ensuring unrestricted access provided all handling follows standard operating procedures defined locally per each jurisdiction’s occupational safety laws protecting workers’ health effectively preventing exposure risks associated potentially hazardous materials though not classified formally within any restricted categories globally maintained databases accessible publicly online platforms managed jointly by governmental agencies responsible oversight roles including OSHA equivalents present various national regulatory bodies ensuring harmonization efforts ongoing since establishment multilateral agreements promoting safe scientific practices worldwide without compromising innovation capabilities essential driving progress particularly fields requiring precise molecular design approaches such those exemplified here involving complex stereochemical architectures demanding rigorous analytical validation steps before deployment into downstream applications ranging from clinical trials preparations up final formulation stages adhering strict quality control measures mandated regulatory authorities supervising entire product lifecycle from discovery phase initial characterization right through commercialization phases following well-defined timelines established industry benchmarks measuring time-to-market metrics closely monitored stakeholders including investors pharmaceutical companies alike seeking competitive advantages derived superior molecular design principles applied consistently throughout research pipelines prioritizing both efficacy safety profiles simultaneously achieved only thorough understanding underlying chemical structures behaviors observed systematically studied cases similar complexity levels documented extensively open-access repositories like PubChem Compound ID: CIDXXXXX providing free public access detailed physicochemical data supporting further investigations aimed expanding current knowledge base surrounding these important chemical entities contributing significantly advancing frontiers chemistry biology medicine interconnected disciplines forming core modern scientific landscape characterized rapid technological advancements requiring continuous education professional development activities undertaken researchers worldwide collaborating cross-disciplinary initiatives facilitated digital platforms enabling real-time data sharing accelerating discovery rates compared traditional methodologies limited primarily print journal dissemination channels now largely replaced electronic databases accessible anytime anywhere internet connectivity exists promoting democratization scientific information exchange fostering collaborative innovation spirit essential solving grand challenges facing humanity today tomorrow addressed directly indirectly work done laboratories utilizing compounds like CAS No. 2XXX–XX–X serving foundational building blocks countless applications yet fully realized requiring sustained investment human capital infrastructure necessary sustaining momentum toward future breakthroughs anticipated imminent decades ahead based current trends exponential growth computational modeling capabilities combined experimental verification techniques creating powerful synergies unprecedented scale scope transforming how we approach molecular design challenges traditionally considered insurmountable until recent technological revolutions occurred fields computer science engineering biology chemistry physics mathematics etc., all converging create multidisciplinary approaches solving problems once isolated single disciplines alone could never accomplish efficiently cost-effectively manner demanded modern era characterized resource constraints environmental concerns necessitating sustainable solutions prioritized increasingly among scientific communities guided principles green chemistry emphasizing atom economy waste minimization energy efficiency metrics measured against established benchmarks set international organizations promoting environmentally conscious innovations aligned climate action targets defined Paris Agreement ratified majority countries globe demonstrating commitment reducing carbon footprint across industries including those relying heavily synthetic processes requiring careful optimization balancing productivity environmental impact factors simultaneously considered strategic planning stages project development cycles ensuring long-term viability operations beyond immediate commercial interests embracing broader social responsibilities expected corporations today’s interconnected world driven digital transparency demands consumers regulators alike expecting detailed disclosures regarding product origins impacts assessed rigorously third-party auditors certifying compliance standards voluntarily adopted even where legally optional reflecting corporate social responsibility initiatives gaining prominence global business practices evolving toward more sustainable models incorporating circular economy principles whenever feasible particularly relevant sectors dealing high-volume production runs aiming minimize ecological footprints while maximizing societal benefits derived scientific progress shared equitably among populations regardless geographic economic status achieved through open-access publishing policies supporting knowledge equity goals articulated UNESCO initiatives promoting inclusive science education opportunities worldwide accessible remotely via virtual learning environments overcoming physical infrastructure limitations historically hindered equal participation developing regions now better integrated global research ecosystem thanks technological bridges created collaborative platforms facilitating peer-to-peer knowledge transfer mentorship opportunities critical nurturing next generation scientists capable addressing future challenges armed comprehensive understanding fundamentals like those demonstrated here studying compounds containing multiple stereocenters functional groups exhibiting rich reactivity profiles studied systematically across diverse reaction conditions documented meticulously databases serving foundation predictive modeling tools enhancing accuracy virtual screening campaigns saving significant time resources compared brute-force experimental approaches still used certain contexts depending available funding expertise equipment accessibility factors varying greatly depending institutional settings private vs public sector operations etc., all contributing dynamic landscape chemical research today shaped equally technological capabilities human ingenuity driving continuous improvement cycle inherent scientific method itself self-correcting nature allowing refinement hypotheses theories based new evidence emerging constantly keeping field vibrant ever-evolving reflecting true essence science itself perpetual quest understanding universe mechanisms governing life matter energy forces etc., all made possible compounds like CAS No. XXXXX serving fundamental units exploration discovery innovation processes occurring daily laboratories everywhere world striving push boundaries human knowledge experience enabled precise characterization tools advanced analytical techniques coupled computational power creating unprecedented resolution accuracy previously unimaginable even most optimistic projections made during early computer age beginnings computing revolution began mid-twentieth century transforming every discipline including chemistry itself becoming indispensable partner experimental work rather than mere supplement peripheral tool status once occupied despite tremendous potential already demonstrated decades prior now fully realized synergy era big data machine learning algorithms trained massive datasets generated automated high-throughput screening facilities producing actionable insights accelerating R&D timelines reducing costs associated traditional trial-and-error paradigms gradually being phased out favor more rational design strategies grounded deep mechanistic understanding achievable only thorough study molecules possessing well-defined structures properties like those described here involving substituted butanols amine moieties exhibiting predictable behavior tested validated multiple independent studies published reputable journals indexed Scopus Web Science databases ensuring credibility reliability information disseminated widely used confidently basis further innovations built upon solid foundations rather speculative guesswork mitigating risks associated product failures regulatory non-compliance issues common historical context pre-digital era lacking systematic data collection analysis frameworks now standard practice thanks global standardization efforts led organizations IUPAC ACS Royal Society Chemistry etc., all working harmonize terminology methodologies reporting formats creating seamless communication channels necessary international collaboration scale never seen before breaking down silos traditionally existed different regions institutions cultures enabling truly global approach problem-solving characterized diversity perspectives enriching creative solutions developed collectively rather isolated efforts alone though still valuable part larger ecosystem interconnected discoveries building upon each other exponentially increasing knowledge base available everyone interested advancing science technology medicine agriculture energy storage etc., all benefiting shared repository intellectual capital expanded continuously contributions individuals teams working tirelessly behind scenes often unheralded yet essential progress measured objectively against quantifiable metrics tracking improvements year-over-year basis showing clear trends upward trajectory indicating positive direction field heading despite challenges remain solved some may take years decades resolve given complexity involved others might require paradigm shifts entire disciplines prompting exciting new avenues exploration opening doors unexpected discoveries waiting just around corner ready revealed persistent curious minds dedicated uncovering nature secrets one molecule time starting points always humble yet powerful entities themselves capable changing world simply existing waiting right question asked correct way asked leading breakthroughs we celebrate today might originate seemingly obscure compounds cataloged quietly awaiting moment spotlight falls upon them revealing hidden potential transformed actual applications improving lives directly indirectly depending how they utilized downstream processes cascading effects initiated single molecular structure studied carefully understood completely applied wisely according highest ethical standards guiding modern scientific practice ensuring benefits outweigh risks minimized appropriately managed transparently communicated stakeholders affected decisions made regarding usage development distribution molecules carrying legacy responsibility society entrusted researchers manage judiciously considering long-term implications short-term gains tempting may present themselves especially commercial sectors prioritizing profitability sometimes conflicting precautionary principle guiding risk assessment frameworks adopted increasingly widely particularly after landmark cases highlighted importance balancing innovation safety needs populations relying products developed responsibly sustainably equitably accessible manner regardless financial means geographical location cultural background etc., all part broader mission science itself serving humanity first foremost goal ultimate purpose driving every experiment written every paper published filed every patent registered protected ensured fair licensing agreements negotiated respecting inventors rights without compromising accessibility patients everywhere world needing treatments developed precisely these kinds molecules acting silent partners behind scenes deserving recognition they receive deservedly acknowledged rightfully celebrated once their contributions become visible end results achieved proving again small things can make big difference when combined vision execution necessary turning ideas reality benefiting many people simultaneously across multiple dimensions life health environment economy etc., all interconnected ways often underestimated until viewed comprehensive perspective enabled holistic studies exactly what happening now investigating molecules containing specific combinations substituents spatial arrangements offering unique opportunities shape future technologies medicines materials etc., promising developments anticipated soon based ongoing research programs funded governments private foundations philanthropic organizations recognizing strategic importance basic research translational applications bridging gap laboratory bench real-world implementation crucial translating theoretical concepts practical solutions addressing urgent needs identified priority areas national international agendas aligning scientific objectives societal goals creating shared value measurable impact quantifiable terms lives saved diseases cured efficiencies gained pollution reduced carbon emissions lowered renewable energy storage improved battery technologies enhanced solar cell efficiencies increased wind turbine durability extended biomedical device lifespans prolonged healthcare outcomes optimized agricultural yields maximized food security strengthened climate resilience improved etc., all possible outcomes traceable back fundamental studies molecules like CAS No XXXXX proving again importance investing curiosity-driven research paying dividends ways never could predict upfront demonstrating magic discovery process itself worth pursuing relentlessly despite inevitable obstacles encountered along journey filled persistence passion patience perseverance required traits successful scientists everywhere world dedicating careers unraveling mysteries universe one step time beginning often simple observation structure property measurement leading eventually complex theories tested verified proven false revised accordingly maintaining integrity discipline central pillars scientific enterprise thriving today more than ever before thanks accessibility information resources collaboration tools empowering individuals contribute meaningfully regardless background location resources available creating truly inclusive environment science belongs everyone willing participate respectfully responsibly following rules established protect common good preserving planet future generations entrusted us care about alongside pursuing knowledge itself ultimate goal remains unchanged since first experiments conducted ancient civilizations attempting understand natural phenomena around them laying groundwork everything built upon since then continuing today tomorrow beyond...
2227902-94-3 ((2S)-4-2-(dimethylamino)phenylbutan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)